Cas no 36556-06-6 (5,6,7,8-Tetrahydroisoquinoline)

5,6,7,8-Tetrahydroisoquinoline Properties

Names and Identifiers

• 5,6,7,8-Tetrahydroisoquinoline
• Isoquinoline, 5,6,7,8-tetrahydro-
• 5,6,7,8-Tetrahydro-isoquinoline
• HTMGQIXFZMZZKD-UHFFFAOYSA-N
• Q63408733
• 5,6,7,8-tetra-hydro-isoquinoline
• CT0253
• BDBM50369456
• VQ10243
• AB0009769
• ST24032846
• T1230
• AMY12325
• SCHEMBL28211
• 5,6,7,8-Tetrahydroisoquinoline, 95%
• SB36851
• EINECS 253-098-4
• NS00030057
• FT-0649653
• 36556-06-6
• AS-38564
• AKOS000121445
• Z104492180
• CS-0114104
• InChI=1/C9H11N/c1-2-4-9-7-10-6-5-8(9)3-1/h5-7H,1-4H
• DTXSID40190050
• SY029025
• EN300-21119
• MFCD00012168
• CHEMBL121919
• DB-069401
• DTXCID50112541
• +Expand

• MDL： MFCD00012168
• InChIKey： HTMGQIXFZMZZKD-UHFFFAOYSA-N
• Inchi： 1S/C9H11N/c1-2-4-9-7-10-6-5-8(9)3-1/h5-7H,1-4H2
• SMILES： N1C([H])=C([H])C2=C(C=1[H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

• Exact Mass: 133.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 133.089
• Heavy Atom Count: 10
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9

Experimental Properties

• LogP: 1.96040
• PSA: 12.89000
• Refractive Index: n20/D 1.545(lit.)
• Boiling Point: 81°C/1mmHg(lit.)
• Melting Point: 146.5°C
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Color/Form: Liquid
• Solubility: Not determined
• Density: 1.03 g/mL at 25 °C(lit.)

5,6,7,8-Tetrahydroisoquinoline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

5,6,7,8-Tetrahydroisoquinoline Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%